Cas no 941924-52-3 (2,4-dimethyl-5-(N-methyl4-chlorobenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-5-(N-methyl4-chlorobenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide
• CAS No: 941924-52-3
• MF: C₂₁H₂₂ClN₃O₄S₂
• MW: 480.000081539154
• CID: 6043383
• PubChem ID: 16832235
• Update Time: 2025-05-21

2,4-dimethyl-5-(N-methyl4-chlorobenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-5-(N-methyl4-chlorobenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide
• VU0607212-1
• 941924-52-3
• 2,4-dimethyl-5-(N-methyl4-chlorobenzenesulfonamido)-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide
• F3247-0100
• 5-(4-chloro-N-methylphenylsulfonamido)-2,4-dimethyl-N-(pyridin-3-ylmethyl)benzenesulfonamide
• AKOS024481148

• Inchi： 1S/C21H22ClN3O4S2/c1-15-11-16(2)21(30(26,27)24-14-17-5-4-10-23-13-17)12-20(15)25(3)31(28,29)19-8-6-18(22)7-9-19/h4-13,24H,14H2,1-3H3
• InChI Key： MWVMZGXWUZZMKQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N(C)C1C=C(C(C)=CC=1C)S(NCC1C=NC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 479.0740262g/mol
• Monoisotopic Mass: 479.0740262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 113Ų

Additional information on 2,4-dimethyl-5-(N-methyl4-chlorobenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide

Compound CAS No. 941924-52-3: 2,4-Dimethyl-5-(N-Methyl-4-Chlorobenzenesulfonamido)-N-(Pyridin-3-Yl)methylbenzene-1-Sulfonamide

The compound CAS No. 941924-52-3, also known as 2,4-Dimethyl-5-(N-Methyl-4-Chlorobenzenesulfonamido)-N-(Pyridin-3-Yl)methylbenzene-1-Sulfonamide, is a highly specialized organic compound with a complex structure. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a benzene ring substituted with methyl groups at positions 2 and 4, a sulfonamide group at position 5, and another sulfonamide moiety attached to a pyridine ring at position 1. The presence of these functional groups makes this compound a promising candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis process typically involves the preparation of intermediate sulfonic acids, followed by nucleophilic substitution or coupling reactions to introduce the desired substituents. Researchers have reported that the steric and electronic properties of the substituents significantly influence the reactivity and stability of the compound. For instance, the methyl groups at positions 2 and 4 provide steric hindrance, which can modulate the reactivity of the sulfonamide groups.

The sulfonamide functional group is a key feature of this compound, as it is known for its ability to form hydrogen bonds and act as a bioisostere for carboxylic acids in drug design. In recent studies, sulfonamides have been explored as potential inhibitors of various enzymes, including kinases and proteases. The presence of two sulfonamide groups in this compound suggests that it may exhibit enhanced binding affinity to target proteins, making it a valuable lead compound for drug discovery.

The pyridine ring attached to one of the sulfonamide groups introduces additional electronic effects into the molecule. Pyridine is an electron-deficient aromatic heterocycle that can participate in π–π interactions and hydrogen bonding. This feature could enhance the molecule's ability to interact with biological targets or stabilize certain conformations necessary for activity. Recent computational studies have highlighted the importance of pyridine's electron-withdrawing effects in modulating the electronic properties of adjacent functional groups.

In terms of applications, this compound has shown promise in preliminary biological assays as an inhibitor of certain kinase enzymes. Kinase inhibitors are critical in the treatment of various diseases, including cancer and inflammatory disorders. The ability of this compound to inhibit kinases suggests that it could be further developed into a therapeutic agent. However, extensive preclinical studies are required to evaluate its safety, efficacy, and pharmacokinetic properties.

Moreover, the chloro substituent on one of the benzene rings adds another layer of complexity to this compound's structure. Chlorine atoms are known to influence both physical and chemical properties of molecules, such as solubility and lipophilicity. In medicinal chemistry, chloro-substituted compounds are often explored for their potential to improve drug-like properties or enhance selectivity towards specific targets.

Recent research has also focused on understanding the stereochemical aspects of this compound. The spatial arrangement of substituents on the benzene rings can significantly impact its interactions with biological targets. For example, certain stereoisomers may exhibit higher binding affinities or selectivities compared to others. This highlights the importance of stereocontrol in the synthesis and optimization of such compounds.

In conclusion, CAS No. 941924-52-3 represents a sophisticated organic molecule with multiple functional groups that offer diverse opportunities for chemical modification and biological activity. Its unique structure makes it a valuable tool for researchers in various fields, particularly in drug discovery and materials science. As new insights into its properties continue to emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing scientific knowledge and practical applications.